2-((Acryloyloxy)methyl)-2-(((bis(3-(acryloyloxy)-2,2-bis((acryloyloxy)methyl)propoxy)(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)silyl)oxy)methyl)propane-1,3-diyl diacrylate

• CAS No.: 94237-13-5
• Molecular Formula: C50H55F13O21Si
• Molecular Weight: 1267.0 g/mol
• IUPAC Name: [2-[[bis[3-prop-2-enoyloxy-2,2-bis(prop-2-enoyloxymethyl)propoxy]-(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)silyl]oxymethyl]-3-prop-2-enoyloxy-2-(prop-2-enoyloxymethyl)propyl] prop-2-enoate
• InChI: InChI=1S/C50H55F13O21Si/c1-10-33(64)73-21-42(22-74-34(65)11-2,23-75-35(66)12-3)30-82-85(20-19-45(51,52)46(53,54)47(55,56)48(57,58)49(59,60)50(61,62)63,83-31-43(24-76-36(67)13-4,25-77-37(68)14-5)26-78-38(69)15-6)84-32-44(27-79-39(70)16-7,28-80-40(71)17-8)29-81-41(72)18-9/h10-18H,1-9,19-32H2
• InChI Key: BNJYLQUDLJSQIH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCC(COC(=O)C=C)(COC(=O)C=C)CO[Si](CCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(OCC(COC(=O)C=C)(COC(=O)C=C)COC(=O)C=C)OCC(COC(=O)C=C)(COC(=O)C=C)COC(=O)C=C

Description

EINECS 304-112-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

EINECS 304-112-3 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired outcome and the nature of the compound. Common reagents may include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions can vary widely based on the reaction conditions and the specific reagents used .

Scientific Research Applications

EINECS 304-112-3 has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used as a reagent or a probe to study biological processes. In medicine, it could be involved in the development of new drugs or therapeutic agents. Industrially, it may be used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of EINECS 304-112-3 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the nature of the compound and its application.

Comparison with Similar Compounds

EINECS 304-112-3 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures or properties but differ in their specific applications and effects. Some similar compounds include those with similar molecular formulas or functional groups . The uniqueness of EINECS 304-112-3 lies in its specific applications and the particular reactions it undergoes.